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Compound of Interest

Compound Name: 1-Naphthylacetonitrile

Cat. No.: B090670 Get Quote

This guide provides essential information for the safe handling and disposal of 1-
Naphthylacetonitrile waste, tailored for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
General Information & Properties
Q: What is 1-Naphthylacetonitrile and what are its key properties?

A: 1-Naphthylacetonitrile (CAS No. 132-75-2) is an organic compound used as an

intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1][2] It typically

appears as a white to yellow or dark yellow solid.[3][4] It is insoluble in water but soluble in

organic solvents like ethanol and acetone.[1][3]
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Property Value Source(s)

CAS Number 132-75-2 [4]

Molecular Formula C₁₂H₉N [1]

Molecular Weight 167.21 g/mol [5]

Appearance White to yellow solid or powder [2][3]

Melting Point 33 - 35 °C / 91.4 - 95 °F [4][6]

Boiling Point 191 - 194 °C @ 18 mmHg [4]

Solubility Insoluble in water.[3] [3]

Hazard Identification & Personal Protective Equipment
(PPE)
Q: What are the primary hazards associated with 1-Naphthylacetonitrile?

A: 1-Naphthylacetonitrile is classified as a hazardous chemical.[4] It is toxic if swallowed, in

contact with skin, or if inhaled.[7] It also causes skin and serious eye irritation.[2][4]
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Hazard Class Signal Word
Hazard Statement
Code

Hazard Statement

Acute Toxicity, Oral Danger H301 Toxic if swallowed

Acute Toxicity, Dermal Danger H311
Toxic in contact with

skin

Acute Toxicity,

Inhalation
Danger H331 Toxic if inhaled

Skin

Corrosion/Irritation
Warning H315 Causes skin irritation

Serious Eye

Damage/Irritation
Warning H319

Causes serious eye

irritation

Sources:[4][5][7]

Q: What Personal Protective Equipment (PPE) is required for handling 1-
Naphthylacetonitrile?

A: To minimize exposure, comprehensive PPE is mandatory.[4] This includes chemical safety

goggles or a face shield, impervious gloves (e.g., nitrile), and protective clothing to prevent skin

contact.[4][8][9] A NIOSH/MSHA approved respirator should be used when handling the

powder or if ventilation is inadequate.[4][9]
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or

face shield.

Protects against dust particles

and splashes, preventing

serious eye irritation.[4][9]

Skin Protection

Impervious gloves (e.g., nitrile)

and protective clothing (e.g.,

lab coat).

Prevents skin contact, which

can be toxic and cause

irritation.[4][9]

Respiratory Protection

NIOSH/MSHA approved

respirator (e.g., full-facepiece

with particulate filter).

Prevents inhalation of toxic

dust.[4][9] Required when

engineering controls are

insufficient.

Troubleshooting Guides
Safe Handling & Storage
Q: What are the standard procedures for safely handling 1-Naphthylacetonitrile in the lab?

A: Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood.[4][8] Avoid generating dust.[8] Wear the appropriate PPE at all times.[4] Do not eat,

drink, or smoke in the work area.[7] Wash hands and any exposed skin thoroughly after

handling.[4]

Q: I'm not sure if my storage location is appropriate. What are the key storage requirements?

A: Store 1-Naphthylacetonitrile in a cool, dry, and well-ventilated place.[4][8] The container

must be kept tightly closed.[7] It should be stored locked up and segregated from incompatible

materials such as strong oxidizing agents, strong acids, strong bases, and strong reducing

agents.[4][8][9]

Emergency Procedures & First Aid
Q: I feel unwell after working with this chemical. What should I do?

A: Immediately move to fresh air and seek medical attention.[4][8] Inform your supervisor and

report the incident. For specific exposures, follow the first aid measures below.
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Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[7]

Immediately call a POISON CENTER or doctor.[7]

Skin Contact: Take off all contaminated clothing immediately.[7] Wash the affected skin with

plenty of soap and water.[8] Call a POISON CENTER or doctor if you feel unwell.[7]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[4] If present, remove

contact lenses and continue rinsing.[4] If eye irritation persists, seek medical advice.[4]

Ingestion: Immediately call a POISON CENTER or doctor.[7] Rinse the mouth with water.[7]

Do NOT induce vomiting.[8]

Q: A small spill has occurred. How do I clean it up safely?

A: For small, incidental spills, trained laboratory personnel can perform the cleanup by following

a strict protocol.[10] Ensure you have the correct PPE and spill cleanup supplies before you

begin.

Experimental Protocols: Incidental Solid Spill Cleanup Procedure

Assess & Secure: Alert others in the area and restrict access.[11] Ensure ventilation is

adequate (use a fume hood if possible).[12]

Don PPE: Put on all required PPE, including a respirator, chemical-resistant gloves, safety

goggles, and a lab coat.[11]

Contain & Collect: Avoid raising dust.[8] Gently sweep or shovel the spilled solid into a

suitable, leak-proof container clearly labeled for hazardous waste.[4][13]

Package & Label Waste: Securely close the container.[11] Affix a hazardous waste label,

identifying the contents as "Spill Debris containing 1-Naphthylacetonitrile".[14]

Decontaminate: Wipe the spill area with a cloth dampened with soap and water.[11] Collect

the cleaning materials and place them in the same hazardous waste container.[10]

Report & Restock: Inform your supervisor of the spill.[14] Replenish the spill kit supplies

used.[11]
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Q: A large or unmanageable spill has occurred. What is the emergency protocol?

A: For any major spill, prioritize personnel safety and evacuate the area immediately.

Spill Occurs

Assess Spill
Is it large, uncontained,

or an immediate inhalation hazard?

Minor Spill

No

Major Spill

Yes

Follow Incidental Spill
Cleanup Protocol Evacuate Area Immediately!

Alert Area Occupants
& Supervisor

Contact Emergency Services
& EHS

Click to download full resolution via product page

Caption: Emergency Response Workflow for a Chemical Spill.
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Waste Management & Disposal
Q: How should I classify waste containing 1-Naphthylacetonitrile?

A: Any material contaminated with 1-Naphthylacetonitrile must be classified and managed as

hazardous waste.[4][15] Due to its toxic properties, it falls under regulations for toxic

substances.[7][16] Chemical waste generators are responsible for consulting local, regional,

and national hazardous waste regulations to ensure complete and accurate classification.[4]

[17]

Q: What are the steps for collecting and storing this chemical waste in the lab?

A:

Segregation: Do not mix 1-Naphthylacetonitrile waste with non-hazardous waste.[15]

Container: Use a designated, chemically compatible, and leak-proof container.[15] Ensure

the outside of the container remains clean.[15]

Labeling: The container must be clearly marked with a hazardous waste label that identifies

the contents and associated hazards (e.g., "Toxic").[15][17]

Storage: Keep the waste container securely closed when not in use.[15] Store it in a

designated satellite accumulation area away from incompatible materials.[8]

Q: Can I neutralize or treat this waste in the lab before disposal?

A: No. Due to its toxic and chemical nature, you should not attempt to neutralize or treat 1-
Naphthylacetonitrile waste in the laboratory.[18] Such procedures can be dangerous and may

require special permits.[19] All waste must be disposed of through an approved hazardous

waste management program.[4][7]

Q: What is the final procedure for disposing of 1-Naphthylacetonitrile waste?

A: The final disposal must be handled by a licensed hazardous waste disposal company.[20]

Your institution's Environmental Health & Safety (EHS) office will coordinate the pickup and

transport of the properly labeled and packaged waste to a permitted treatment, storage, and

disposal facility (TSDF).[19]
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In the Laboratory EHS & Disposal Vendor
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Caption: Logical Workflow for Chemical Waste Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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